3-Chloromethyl-5-nitrosalicylaldehyde
Cat. No. B105928
M. Wt: 215.59 g/mol
InChI Key: VPZKJFJWKLYFQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05320784
Procedure details
A mixture of 12.0 g of 5-nitrosalicylaldehyde and 100 ml of chloromethyl methyl ether was cooled on an ice-bath and 43.9 g of anhydrous aluminum chloride was added in small portions. The mixture was stirred at room temperature for 10 minutes and, then, refluxed for 22 hours. This reaction mixture was cooled on an ice-bath and 200 ml of water was added with vigorous stirring, whereupon white crystals separated out. These white crystals are collected, dissolved in hot hexane and filtered and the mother liquor was cooled to give 14.9 g of 3-chloromethyl-5-nitrosalicylaldehyde as colorless needles (Yield 72%).
Yield
72%
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:11]=[C:8]([CH:9]=[O:10])[C:7]([OH:12])=[CH:6][CH:5]=1)([O-:3])=[O:2].CO[CH2:15][Cl:16].[Cl-].[Al+3].[Cl-].[Cl-]>O>[Cl:16][CH2:15][C:6]1[CH:5]=[C:4]([N+:1]([O-:3])=[O:2])[CH:11]=[C:8]([CH:9]=[O:10])[C:7]=1[OH:12] |f:2.3.4.5|
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Inputs
Step One
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Name
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|
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Quantity
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12 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=CC=C(C(C=O)=C1)O
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Name
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Quantity
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100 mL
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Type
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reactant
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Smiles
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COCCl
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Step Two
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Name
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Quantity
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43.9 g
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Type
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reactant
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Smiles
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[Cl-].[Al+3].[Cl-].[Cl-]
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Step Three
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at room temperature for 10 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was cooled on an ice-bath
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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refluxed for 22 hours
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Duration
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22 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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This reaction mixture was cooled on an ice-bath
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CUSTOM
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Type
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CUSTOM
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Details
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separated out
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CUSTOM
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Type
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CUSTOM
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|
Details
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These white crystals are collected
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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dissolved in hot hexane
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mother liquor was cooled
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Outcomes
Product
Details
Reaction Time |
10 min |
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Name
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|
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Type
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product
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Smiles
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ClCC1=C(C(C=O)=CC(=C1)[N+](=O)[O-])O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 14.9 g | |
| YIELD: PERCENTYIELD | 72% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
